Cas no 2138532-37-1 (4-Tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol
• CAS No: 2138532-37-1
• MF: C₁₄H₂₅F₂NO
• MW: 261.351211309433
• CID: 5753116
• PubChem ID: 165497348
• Update Time: 2025-05-23

4-Tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol
• EN300-1160435
• 2138532-37-1
• 4-Tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol

• Inchi： 1S/C14H25F2NO/c1-13(2,3)11-5-4-10(18)8-12(11)17-7-6-14(15,16)9-17/h10-12,18H,4-9H2,1-3H3
• InChI Key： KNMWBXPPGCBXPU-UHFFFAOYSA-N
• SMILES： FC1(CCN(C1)C1CC(CCC1C(C)(C)C)O)F

Computed Properties

• Exact Mass: 261.19042075g/mol
• Monoisotopic Mass: 261.19042075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol

Introduction to 4-Tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol (CAS No. 2138532-37-1)

4-Tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138532-37-1, represents a fascinating example of structural complexity and potential biological activity. The molecular framework of this compound combines a cyclohexane backbone with substituents that suggest a high degree of functionalization, making it a subject of interest for researchers exploring novel therapeutic agents.

The presence of a tert-butyl group at the 4-position of the cyclohexane ring introduces steric hindrance, which can influence both the physical properties and the metabolic stability of the molecule. This steric effect is often exploited in drug design to enhance binding affinity or to modulate pharmacokinetic profiles. Concurrently, the (3,3-difluoropyrrolidin-1-yl) moiety adds another layer of complexity, with the fluorine atoms potentially contributing to metabolic stability and lipophilicity. Pyrrolidine derivatives are well-known for their role in various bioactive molecules, and the specific substitution pattern in this compound may confer unique interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. The three-dimensional structure of 4-Tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol has been simulated to explore its potential binding modes with enzymes and receptors. These simulations suggest that the compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising candidate for further investigation.

In the context of drug discovery, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms, in particular, requires precise handling due to their reactivity and sensitivity to environmental conditions. Researchers have leveraged advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, to streamline the production process.

The pharmacological profile of 4-Tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol is currently under investigation in several preclinical studies. Initial findings indicate that the compound demonstrates moderate affinity for certain protein targets, which could translate into therapeutic efficacy for specific indications. The combination of steric hindrance provided by the tert-butyl group and electronic effects from the fluorine atoms may contribute to its unique pharmacological properties.

One particularly intriguing aspect of this compound is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic infections. The pyrrolidine moiety has been identified as a key structural feature in molecules that interact with inflammatory mediators. By targeting these pathways, 4-Tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol may offer a new approach to treating such conditions.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of experimental data with computational models allows for a more comprehensive understanding of its biological activity. This collaborative approach is essential for translating laboratory discoveries into viable therapeutic options for patients.

Future research will focus on optimizing the synthesis of 4-Tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol to improve yield and reduce costs. Additionally, more extensive pharmacological studies will be conducted to elucidate its mechanism of action and assess its safety profile. The potential applications of this compound in treating inflammatory diseases make it a compelling area for further exploration.

In conclusion,4-Tert-butyl-3-(3,3-difluoropyrrolidin-1-yl)cyclohexan-1-ol (CAS No. 2138532-37-1) exemplifies the innovative spirit driving modern pharmaceutical research. Its complex structure and promising biological activity position it as a valuable candidate for further development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future treatments.